Cas no 2171540-78-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid
• CAS No: 2171540-78-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5852811
• PubChem ID: 165510684
• Update Time: 2025-06-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid
• EN300-1536303
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamido]acetic acid
• 2171540-78-4

• Inchi： 1S/C26H32N2O6/c1-17(2)11-12-23(25(32)28(13-14-29)15-24(30)31)27-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23,29H,11-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： YISHPIWILPRAQI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CCO)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid (CAS No. 2171540-78-4)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid, identified by the CAS number 2171540-78-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex molecular structure, exhibits potential applications in drug development and molecular biology research. Its unique chemical properties and functional groups make it a subject of interest for scientists exploring novel therapeutic agents and biochemical pathways.

The molecular architecture of this compound incorporates several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, an amino group, a hydroxyethyl side chain, and a methylhexanamidoacetic acid backbone. The presence of the Fmoc group is particularly noteworthy, as it is widely utilized in peptide synthesis and proteomics due to its protective and activating properties. This feature positions the compound as a valuable intermediate in the synthesis of peptide-based drugs and biomaterials.

Recent advancements in pharmaceutical research have highlighted the importance of compounds with multifunctional scaffolds. The structural features of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid make it an attractive candidate for further investigation in drug discovery. Specifically, the combination of hydrophilic and hydrophobic regions within its structure suggests potential applications in targeted drug delivery systems, where balancing solubility and bioavailability is critical.

In the realm of biochemical research, this compound has been explored for its interactions with biological targets. Studies have begun to elucidate its potential role in modulating enzyme activity and protein-protein interactions. The amide bond in the molecule could serve as a hinge region for designing small-molecule inhibitors or modulators, which are essential for treating various diseases, including inflammatory disorders and metabolic syndromes.

The hydroxyethyl side chain adds another layer of complexity to the compound’s behavior, influencing its solubility and reactivity. This feature is particularly relevant in designing prodrugs or bioconjugates that require controlled release mechanisms. Such applications are increasingly important in modern medicine, where precision delivery can enhance therapeutic efficacy while minimizing side effects.

From a synthetic chemistry perspective, CAS No. 2171540-78-4 presents an intriguing challenge for medicinal chemists. The synthesis of this compound involves multiple steps, including protection-deprotection strategies for the Fmoc group and careful handling of reactive intermediates. These synthetic challenges underscore the compound’s complexity but also highlight its potential as a building block for more complex molecules.

Current research trends suggest that compounds with fluorene-based moieties are gaining traction due to their photophysical properties and stability under various conditions. The fluorenylmethoxycarbonyl group not only enhances the molecule’s structural rigidity but also allows for fluorescence-based detection techniques, making it useful in diagnostic assays and high-throughput screening platforms.

The pharmaceutical industry is increasingly interested in developing next-generation therapeutics that leverage advanced chemical scaffolds like those found in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methylhexanamidoacetic acid. Its ability to interact with biological targets through multiple binding sites could lead to synergistic effects, improving treatment outcomes for patients suffering from chronic or refractory conditions.

In conclusion, this compound represents a fascinating intersection of organic chemistry, pharmacology, and biotechnology. Its unique structural features offer numerous opportunities for innovation in drug development and biochemical research. As scientists continue to unravel its potential applications, it is likely that CAS No. 2171540-78-4 will play a significant role in shaping future advancements in medicine and biotechnology.